Cas no 1779-48-2 (Phenylphosphinic acid)

• Product Name: Phenylphosphinic acid
• CAS No: 1779-48-2
• MF: C₆H₆O₂P
• MW: 141.084402561188
• MDL: MFCD00002131
• CID: 41977
• PubChem ID: 87563238
• Update Time: 2025-04-18

Phenylphosphinic acid Chemical and Physical Properties

Names and Identifiers

• Phenylphosphinic acid
• BENZENEPHOSPHINIC ACID
• BENZENEPHOSPHONOUS ACID
• PHENYLPHOSPHONOUS ACID
• Benzolphosphonigsαure
• Hydroxyphenylphosphine oxide
• NSC2670
• Coproporphyrin I-15N4
• phenyl-H-phosphinic acid
• phenyl-phosphinicaci
• phenylphospho acid
• Phosphinicacid,phenyl
• Phosphonousacid,phenyl
• Phosphinic acid, phenyl-
• phenyl phosphinic acid
• Phosphinic acid, P-phenyl-
• Phenylphosphinic acid, 99%
• MLCHBQKMVKNBOV-UHFFFAOYSA-N
• benzolphosphonigs
• Aure
• hydroxyphenylphosphineoxide
• DSSTox_CID_7436
• Phosphonous acid,P-phenyl-
• hydroxy-oxo-phenylphosphanium
• DSSTox_RID_78454
• DSSTox_GSID_27436
• C6H6O2P
• Jsp003660
• ZIN
• MFCD00002131
• 121-70-0
• FT-0649246
• CERAPP_16137
• NCGC00248629-01
• 1779-48-2
• [Oxo(phenyl)-lambda~5~-phosphanylidene]oxidanium
• BP-21028
• H12022
• DTXSID70923631
• J-011334
• NS00001990
• B0025
• EN300-7406631
• NSC 2670
• AKOS015890488
• SCHEMBL36107
• C6H7O2P
• DTXSID80859679
• CS-0064373
• DB-003760
• KNQVWTDLQQGKSV-UHFFFAOYSA-O
• HYDROXY(OXO)PHENYL-??-PHOSPHANYLIUM

• MDL： MFCD00002131
• Inchi： 1S/C6H5O2P/c7-9(8)6-4-2-1-3-5-6/h1-5H/p+1
• InChI Key： KNQVWTDLQQGKSV-UHFFFAOYSA-O
• SMILES： [P+](C1C=CC=CC=1)(=O)O
• BRN： 2802244

Computed Properties

• Exact Mass: 142.01800
• Monoisotopic Mass: 141.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 0.9

Experimental Properties

• Color/Form: Colorless crystals. It is stable in air and decomposes at 200 ℃.
• Density: 1.376
• Melting Point: 83.0 to 88.0 deg-C
• Boiling Point: 180 ºC
• Flash Point: 204 C
• Water Partition Coefficient: 7.7 g/100 mL (25 ºC)
• PSA: 60.77000
• LogP: 0.77890
• Solubility: Soluble in water, ethanol and acetone, slightly soluble in ether, insoluble in benzene, hexane and carbon tetrachloride.

Phenylphosphinic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H302-H314
• Warning Statement： P234-P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：SZ5462500
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R22; R34; R37/38; R41
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store in a cool, dry place. Keep the container closed and away from corrosive substances when not in use.